Cas no 1361803-97-5 (5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile)
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile
-
- Inchi: 1S/C13H7Cl2FN2/c14-9-1-2-11(15)10(6-9)8-5-12(16)13(3-4-17)18-7-8/h1-2,5-7H,3H2
- InChI Key: MNEOQRXZIMTHNL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1=CN=C(CC#N)C(=C1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 330
- XLogP3: 3.5
- Topological Polar Surface Area: 36.7
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002242-250mg |
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile |
1361803-97-5 | 97% | 250mg |
$727.60 | 2022-04-02 | |
| Alichem | A026002242-500mg |
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile |
1361803-97-5 | 97% | 500mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A026002242-1g |
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile |
1361803-97-5 | 97% | 1g |
$1,612.80 | 2022-04-02 |
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile
Introduction to 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361803-97-5)
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361803-97-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a fluorine atom, and a dichlorophenyl group. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.
The chemical formula of 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile is C14H9Cl2FN2, and it has a molecular weight of approximately 309.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and condensation steps. Its synthesis and characterization have been extensively studied in the literature, providing a solid foundation for its use in various research applications.
5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has garnered significant attention due to its potential as a scaffold for the development of new drugs. The presence of the pyridine ring and the fluorine atom imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug discovery. Recent studies have explored its biological activities, including its interactions with various biological targets such as enzymes and receptors.
In the context of medicinal chemistry, 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has shown promising activity as an inhibitor of kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of cancer. By inhibiting these kinases, 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile could potentially disrupt these pathways and inhibit tumor growth.
Beyond its role as an enzyme inhibitor, 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has also been studied for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. The anti-inflammatory properties of this compound have been evaluated in preclinical models, showing promising results in reducing inflammation and associated symptoms.
The pharmacokinetic properties of 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile are another important aspect of its evaluation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into these properties, indicating that the compound has favorable pharmacokinetic characteristics that support its further development as a drug candidate.
In addition to its therapeutic applications, 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has also been explored for its use in chemical biology research. Chemical biology involves the use of small molecules to probe biological systems and understand cellular processes at a molecular level. The unique structural features of this compound make it an excellent tool for studying protein-protein interactions and other biological processes.
The safety profile of 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments to ensure that it meets regulatory requirements for human use.
In conclusion, 5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361803-97-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, further solidifying its importance in the field.
1361803-97-5 (5-(2,5-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)